Cas no 1903199-47-2 (3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine)

• Product Name: 3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine
• CAS No: 1903199-47-2
• MF: C₁₇H₁₄N₄O₃
• MW: 322.318063259125
• CID: 5905320
• PubChem ID: 92066456
• Update Time: 2025-06-25

3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine
• F6360-9469
• 3-{3-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]-1,2-oxazol-5-yl}pyridine
• AKOS025331783
• (5-pyridin-3-yl-1,2-oxazol-3-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• 1903199-47-2
• (5-(pyridin-3-yl)isoxazol-3-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone

• Inchi： 1S/C17H14N4O3/c22-17(15-7-16(24-20-15)12-3-1-5-18-8-12)21-10-14(11-21)23-13-4-2-6-19-9-13/h1-9,14H,10-11H2
• InChI Key： XBDNQJIMJWCQQM-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(C2C=C(C3C=NC=CC=3)ON=2)=O)C1

Computed Properties

• Exact Mass: 322.10659032g/mol
• Monoisotopic Mass: 322.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine

Introduction to Compound with CAS No. 1903199-47-2 and Product Name: 3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine

The compound with the CAS number 1903199-47-2 and the product name 3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates several key functional groups that make it a promising candidate for further research and development.

At the core of this compound's identity is its intricate heterocyclic framework, which includes a pyridine ring, an azetidine ring, and an oxazole ring. These components are strategically arranged to create a molecule with high specificity and reactivity. The presence of a pyridin-3-yloxy group further enhances its chemical properties, making it a versatile scaffold for drug design. This particular arrangement of functional groups has been shown to improve binding affinity and selectivity, which are critical factors in the development of new therapeutic agents.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to modulate biological pathways effectively. The incorporation of an azetidine ring into the molecular structure of this compound not only adds to its complexity but also opens up new avenues for exploration. Researchers have been particularly interested in how this modification affects the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

The 1,2-oxazol moiety is another critical component that contributes to the compound's unique chemical profile. Oxazole rings are known for their stability and their ability to participate in various hydrogen bonding interactions, which can be crucial for binding to biological targets. In this compound, the oxazole ring is linked to the pyridine ring through a carbonyl group, creating a rigid structure that may enhance binding affinity. This structural motif has been explored in several drug candidates and has shown promise in preclinical studies.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting various diseases. The combination of a pyridine ring, an azetidine ring, and an oxazole ring creates a multifunctional scaffold that can interact with multiple biological targets simultaneously. This property is particularly valuable in the treatment of complex diseases that involve multiple pathways.

In recent years, there has been growing interest in using computational methods to predict the biological activity of new compounds. The structural features of this compound make it an excellent candidate for virtual screening and molecular docking studies. These computational approaches have already provided valuable insights into how this compound interacts with potential biological targets, such as enzymes and receptors. This information can be used to guide further optimization efforts and accelerate the drug discovery process.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Researchers have developed novel synthetic routes that allow for the introduction of specific functional groups while maintaining high yields and purity. These synthetic strategies are essential for producing enough material for both preclinical studies and potential clinical trials.

Preclinical studies have begun to explore the pharmacological properties of this compound. Initial results suggest that it exhibits promising activity against several disease models. For example, studies in cell culture have shown that it can inhibit the activity of certain enzymes involved in inflammation and cancer progression. Additionally, animal models have provided evidence that it may have therapeutic effects without significant side effects.

The next step in the development process will be conducting clinical trials to evaluate its safety and efficacy in humans. These trials will be designed to assess how well the compound is absorbed by the body, how it is metabolized, and what side effects it may cause. If these trials are successful, this compound could represent a significant advancement in the treatment of various diseases.

The impact of this compound extends beyond its potential therapeutic applications. It also serves as a valuable tool for researchers studying drug design and development. By understanding how this molecule interacts with biological targets, scientists can gain insights into how to design more effective drugs in the future. This knowledge can be applied across various therapeutic areas, leading to breakthroughs in treating a wide range of diseases.

In conclusion, the compound with CAS number 1903199-47-2 and product name 3-{3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-1,2-oxazol-5-yl}pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research and development. With ongoing studies exploring its pharmacological properties and potential applications in medicine, this compound has the potential to make a substantial impact on human health.